2,5-difluoro-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide

• IUPAC Name: 2,5-difluoro-N-(2-thiophen-3-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C12H11F2NO2S2/c13-10-1-2-11(14)12(7-10)19(16,17)15-5-3-9-4-6-18-8-9/h1-2,4,6-8,15H,3,5H2
• InChI Key: QEKDGBQPEHEVBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)S(=O)(=O)NCCC2=CSC=C2)F
• Molecular Formula: C12H11F2NO2S2
• Molecular Weight: 303.4 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with interesting applications in the field of medicinal chemistry. They possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science. Several commercially available drugs such as Tipepidine, Tiquizium Bromides, Timepidium Bromide, Dorzolamide, Tioconazole, Citizolam, Sertaconazole Nitrate, and Benocyclidine also contain a thiophene nucleus.

Synthesis Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.

Molecular Structure Analysis

Thiophene was discovered as a contaminant in benzene. It has the molecular mass of 84.14 g/mol, density is 1.051 g/ml, and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Chemical Reactions Analysis

Thiophene nucleus-containing compounds show various activities. For example, 1-[1-(2,5-dimethylthiophen-3-yl)ethyl]-1-hydroxyurea acts as an anti-inflammatory agent.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml, and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

2,5-difluoro-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide has a wide range of applications in scientific research, including protein modification, drug delivery, and cell imaging. It has been used to modify proteins, including antibodies, to make them more stable and resistant to degradation. It has also been used to create drug delivery systems that can be used to target specific cells or tissues in the body. Additionally, this compound has been used in cell imaging studies to visualize the intracellular location of proteins and other macromolecules.

Mechanism of Action

Target of Action

The primary targets of the compound 2,5-difluoro-N-(2-(thiophen-3-yl)ethyl)benzenesulfonamide are currently unknown. The compound is a derivative of thiophene, which is known to have a wide range of biological activities . .

Mode of Action

Thiophene derivatives are known to interact with various biological targets, leading to a variety of effects .

Result of Action

Thiophene derivatives are known to have a variety of biological effects, including antimicrobial and antitumor properties .

Advantages and Limitations for Lab Experiments

2,5-difluoro-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide has several advantages over other reagents for protein modification. It is highly efficient and can be used to modify proteins in a single step. Additionally, it is a reversible reaction, meaning that it can be easily removed from the protein by treatment with a reducing agent. However, there are some limitations to its use in lab experiments. It is not suitable for use in vivo, as it is toxic and can cause inflammation in the body. Additionally, it is not suitable for use with proteins that are sensitive to oxidation.

Future Directions

There are several potential future directions for the use of 2,5-difluoro-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide in scientific research. It could be used to create more efficient drug delivery systems that can be used to target specific cells or tissues in the body. Additionally, it could be used in combination with other reagents to create more complex protein modifications. It could also be used to create cell imaging techniques that are more sensitive and accurate. Finally, it could be used to create more efficient and stable antibodies for use in immunoassays.

Synthesis Methods

2,5-difluoro-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide can be synthesized from the reaction of 2,5-difluorobenzene-1-sulfonyl chloride with 2-(thiophen-3-yl)ethanol. This reaction is carried out in anhydrous solvents, such as dichloromethane, at temperatures ranging from 0 to 20°C. The reaction is usually complete within 24 hours and yields a product with high purity and stability.